Cas no 1412957-06-2 (6-cyclobutyl-2-cyclopropylpyrimidin-4-amine)

• Product Name: 6-cyclobutyl-2-cyclopropylpyrimidin-4-amine
• CAS No: 1412957-06-2
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• CID: 5576331
• Update Time: 2025-10-30

6-cyclobutyl-2-cyclopropylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-cyclopropyl-6-cyclobutylpyrimidine
• 6-cyclobutyl-2-cyclopropylpyrimidin-4-amine
• 4-Pyrimidinamine, 6-cyclobutyl-2-cyclopropyl-

• Inchi： 1S/C11H15N3/c12-10-6-9(7-2-1-3-7)13-11(14-10)8-4-5-8/h6-8H,1-5H2,(H2,12,13,14)
• InChI Key： MFFXQBCNDNOBLS-UHFFFAOYSA-N
• SMILES： C1(C2CC2)=NC(C2CCC2)=CC(N)=N1

Experimental Properties

• Density: 1.246±0.06 g/cm3(Predicted)
• Boiling Point: 358.0±30.0 °C(Predicted)
• pka: 7.50±0.10(Predicted)

Additional information on 6-cyclobutyl-2-cyclopropylpyrimidin-4-amine

Exploring the Potential of 6-cyclobutyl-2-cyclopropylpyrimidin-4-amine (CAS No. 1412957-06-2) in Modern Pharmaceutical Research

In the rapidly evolving field of medicinal chemistry, 6-cyclobutyl-2-cyclopropylpyrimidin-4-amine (CAS No. 1412957-06-2) has emerged as a compound of significant interest. This pyrimidine derivative, characterized by its unique cyclobutyl and cyclopropyl substituents, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which may contribute to enhanced binding affinity and selectivity in biological systems.

The compound's molecular framework, featuring a pyrimidin-4-amine core, places it within a class of heterocyclic compounds that have demonstrated remarkable versatility in pharmaceutical applications. Recent studies have focused on exploring its interactions with various enzyme targets, particularly in the context of kinase inhibition and signal transduction modulation. These investigations align with current trends in personalized medicine and targeted therapies, addressing growing consumer interest in precision medicine approaches and next-generation therapeutics.

From a synthetic chemistry perspective, the preparation of 6-cyclobutyl-2-cyclopropylpyrimidin-4-amine presents interesting challenges and opportunities. The incorporation of both cyclobutyl and cyclopropyl rings requires careful consideration of ring strain effects and conformational preferences, topics that are currently trending in computational chemistry forums and molecular modeling discussions. These structural elements may influence the compound's pharmacokinetic properties, including its metabolic stability and membrane permeability - key factors in drug design that frequently appear in ADME optimization searches.

The scientific community has shown particular interest in the potential therapeutic applications of this compound, especially in areas such as inflammatory diseases and cellular proliferation disorders. These research directions correspond to some of the most searched health topics in recent years, reflecting public concern about chronic conditions and age-related diseases. The compound's mechanism of action, while still under investigation, may involve modulation of specific cell signaling pathways, a subject that consistently ranks high in biomedical literature searches.

Analytical characterization of 6-cyclobutyl-2-cyclopropylpyrimidin-4-amine has revealed interesting physicochemical properties that warrant further exploration. Its solubility profile and crystalline form stability are particularly relevant to formulation scientists, addressing common queries about drug delivery optimization and pharmaceutical formulation challenges. These aspects are crucial for translational research, bridging the gap between laboratory discovery and clinical application.

In the context of intellectual property and commercial potential, CAS No. 1412957-06-2 has attracted attention from both academic and industrial researchers. Patent databases show growing activity around similar pyrimidine derivatives, reflecting the compound's relevance to current drug development pipelines. This aligns with frequent searches about emerging pharmaceutical candidates and novel therapeutic agents in professional databases and scientific search engines.

The safety profile and toxicological aspects of 6-cyclobutyl-2-cyclopropylpyrimidin-4-amine represent another active area of investigation, responding to the increasing emphasis on compound safety assessment in preclinical research. These studies address common concerns about drug candidate toxicity and predictive safety models, topics that frequently appear in regulatory science discussions and pharmaceutical industry searches.

From a broader perspective, research on this compound contributes to the expanding knowledge base of heterocyclic medicinal chemistry, a field that continues to generate significant interest in both academic and industrial settings. The compound's structural features offer valuable insights into molecular recognition principles and structure-activity relationships, addressing fundamental questions that researchers often explore in drug design literature and medicinal chemistry publications.

As the scientific understanding of 6-cyclobutyl-2-cyclopropylpyrimidin-4-amine deepens, its potential applications continue to expand. Current research directions include exploring its utility as a chemical probe for biological target validation and investigating its potential in combination therapies - both areas that correspond to trending topics in pharmaceutical innovation searches and therapeutic strategy discussions.

The compound's journey from laboratory synthesis to potential clinical application exemplifies the complex, multidisciplinary nature of modern drug discovery. Its study addresses numerous questions commonly found in drug development queries, from initial hit identification through to lead optimization strategies, making it a valuable case study for students and professionals alike in the pharmaceutical sciences.